Cas no 749814-62-8 (2-Pyridinecarboximidamide, 6-formyl- (9CI))
2-Pyridinecarboximidamide, 6-formyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboximidamide, 6-formyl- (9CI)
- 6-Formylpicolinimidamide
- 6-formylpyridine-2-carboximidamide
- 749814-62-8
- 2-PYRIDINECARBOXIMIDAMIDE, 6-FORMYL-
- DB-282477
-
- Inchi: 1S/C7H7N3O/c8-7(9)6-3-1-2-5(4-11)10-6/h1-4H,(H3,8,9)
- InChI Key: WNFVCXULKQWPRZ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(C(=N)N)=N1
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 79.8Ų
2-Pyridinecarboximidamide, 6-formyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110374-100mg |
6-Formylpicolinimidamide |
749814-62-8 | 97% | 100mg |
¥2246.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110374-250mg |
6-Formylpicolinimidamide |
749814-62-8 | 97% | 250mg |
¥3744.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110374-1g |
6-Formylpicolinimidamide |
749814-62-8 | 97% | 1g |
¥7488.00 | 2024-07-28 |
2-Pyridinecarboximidamide, 6-formyl- (9CI) Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-Pyridinecarboximidamide, 6-formyl- (9CI)
Introduction to 2-Pyridinecarboximidamide, 6-formyl- (9CI) and Its Applications in Modern Chemical Biology
2-Pyridinecarboximidamide, 6-formyl- (9CI) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by the CAS number 749814-62-8, represents a promising scaffold for the development of novel pharmaceuticals and bioactive molecules. Its molecular structure, featuring a pyridine core substituted with a formyl group and a carboximidamide moiety, makes it an intriguing candidate for further exploration in drug discovery and molecular research.
The significance of 2-Pyridinecarboximidamide, 6-formyl- (9CI) lies in its potential to serve as a key intermediate in the synthesis of more complex bioactive entities. The presence of both the formyl group and the carboximidamide functionality provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility has made it a valuable building block in the construction of inhibitors, ligands, and other therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets with high specificity. 2-Pyridinecarboximidamide, 6-formyl- (9CI) has emerged as a compound of interest in this context due to its ability to engage with various biological pathways. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.
The formyl group in 2-Pyridinecarboximidamide, 6-formyl- (9CI) is particularly noteworthy as it serves as a versatile handle for further functionalization. This group can participate in condensation reactions with amines or hydrazines to form amides or hydrazones, respectively. Such transformations have been exploited in the synthesis of peptidomimetics and other protease inhibitors, which are critical in treating various diseases.
Moreover, the carboximidamide moiety contributes to the compound's ability to interact with biological systems. Carboximidamides are known to exhibit diverse biological activities, including antiviral and anti-inflammatory effects. By incorporating this moiety into drug-like molecules, researchers can leverage its known pharmacological properties to develop new therapeutic strategies.
Recent advancements in computational chemistry have also highlighted the potential of 2-Pyridinecarboximidamide, 6-formyl- (9CI) as a scaffold for virtual screening and de novo design. Molecular docking studies have demonstrated that this compound can bind effectively to several protein targets, suggesting its utility in developing targeted therapies. These computational approaches have accelerated the discovery process by allowing researchers to predict the binding affinities and interactions of various derivatives before conducting experimental validation.
The synthesis of 2-Pyridinecarboximidamide, 6-formyl- (9CI) presents an interesting challenge due to its complex structure. However, recent methodological developments have provided more efficient routes for its preparation. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the formyl group at the desired position on the pyridine ring. These advances have not only improved yields but also opened up new possibilities for structural diversification.
In conclusion, 2-Pyridinecarboximidamide, 6-formyl- (9CI) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features and functional versatility make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.
749814-62-8 (2-Pyridinecarboximidamide, 6-formyl- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)